Cas no 2480-77-5 (Propanoic acid,2-hydroxy-3-oxo-)

Propanoic acid,2-hydroxy-3-oxo- structure
2480-77-5 structure
Product Name:Propanoic acid,2-hydroxy-3-oxo-
CAS No:2480-77-5
MF:C3H4O4
MW:104.061461448669
CID:269019
PubChem ID:1122
Update Time:2025-04-19

Propanoic acid,2-hydroxy-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-hydroxy-3-oxo-
    • 2-hydroxy-3-oxopropanoic acid
    • SCHEMBL284876
    • tartronate-S-ald
    • Propanoic acid, 2-hydroxy-3-oxo-
    • Tartronyl semialdehyde
    • Q15732146
    • 2480-77-5
    • AKOS006381250
    • tartronic semialdehyde
    • Triadimenol metabolite P05
    • hydroxymalonaldehydic acid
    • tartronate semialdehyde
    • NS00067816
    • 2-hydroxy-3-oxopropanoate
    • C01146
    • CHEBI:16992
    • Formyl(hydroxyl)acetic acid
    • Inchi: 1S/C3H4O4/c4-1-2(5)3(6)7/h1-2,5H,(H,6,7)
    • InChI Key: QWBAFPFNGRFSFB-UHFFFAOYSA-N
    • SMILES: OC(C=O)C(=O)O

Computed Properties

  • Exact Mass: 104.01092
  • Monoisotopic Mass: 104.01095860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 86.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6

Propanoic acid,2-hydroxy-3-oxo- Related Literature

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd